Cas no 1308384-54-4 (4-bromo-1-ethyl-1H-pyrrole-2-carbonitrile)

• Product Name: 4-bromo-1-ethyl-1H-pyrrole-2-carbonitrile
• CAS No: 1308384-54-4
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• MDL: MFCD18917077
• CID: 4587379
• Update Time: 2023-08-10

4-bromo-1-ethyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-ethyl-1H-pyrrole-2-carbonitrile
• 4-bromo-1-ethylpyrrole-2-carbonitrile
• 4-Bromo-1-ethyl-1H-pyrrole-2-carbonitrile, AldrichCPR

• MDL： MFCD18917077
• Inchi： 1S/C7H7BrN2/c1-2-10-5-6(8)3-7(10)4-9/h3,5H,2H2,1H3
• InChI Key： COCIJLTUNLCFQZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds